Sulphur Black 6
Description
Sulphur Black 6, also known as C.I. This compound or C.I. 53295, is a dye that appears as a blue-black powder . It is soluble in water and exhibits good resistance to chlorine bleaching . The dye is primarily used for dyeing and printing on cotton, hemp, viscose fabric, and vinylon/cotton blended fabric .
Synthesis Analysis
The synthesis of this compound involves heating a mixture of 4-(Naphthaleti-2-ylamino)phenol, a small amount of 4-Nitrophenol, and 4-Methylbenzene-1,3-diamine with Sodium polysulfide tert-Butanol solution at 110 112 ℃ for about 30 hours . The resulting compound is then oxidized with Sodium nitrite .Molecular Structure Analysis
The molecular structure of this compound comprises multiple azo and thio-azo linkages within a polycyclic aromatic framework . These linkages contribute to the strong chromophore that imparts the characteristic deep black color to the dye .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reduction of CI Sulphur Black 1 to its leuco form and subsequent reaction with a water-soluble intermediate containing reactive groups synthesized from amino acid and cyanuric chloride .Physical and Chemical Properties Analysis
This compound is a blue-black powder that is soluble in water . In a Sodium sulfide solution, it appears olive; in a basic insurance powder solution, it appears grass green . It has good resistance to chlorine bleaching .Safety and Hazards
Properties
CAS No. |
1327-16-8 |
|---|---|
Molecular Formula |
C14H17N |
Molecular Weight |
0 |
Origin of Product |
United States |
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